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Cat. No.: B1461597
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An In-Depth Technical Guide to 4-(2,5-Dimethylphenylcarbamoyl)phenylboronic Acid:
Properties, Synthesis, and Applications

Executive Summary

This technical guide provides a comprehensive overview of 4-(2,5-
Dimethylphenylcarbamoyl)phenylboronic acid, a specialized organoboron compound.
Designed for researchers, medicinal chemists, and process development scientists, this
document delves into the core chemical properties, synthesis, and critical applications of this
reagent, with a particular focus on its role as a versatile building block in modern organic
synthesis. Boronic acids and their derivatives are foundational in medicinal chemistry for
creating novel therapeutics, and this specific molecule offers unique structural features for the
development of complex, biologically active compounds.[1][2] This guide synthesizes field-
proven insights with established chemical principles, offering detailed protocols for its
application and analysis to ensure experimental success and reproducibility.

Chemical Identity and Core Properties

4-(2,5-Dimethylphenylcarbamoyl)phenylboronic acid is an aromatic boronic acid
characterized by a phenyl ring substituted with both a boronic acid moiety and a bulky N-aryl
carboxamide group. This distinct substitution pattern influences its reactivity, solubility, and
utility in synthetic chemistry.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1461597?utm_src=pdf-interest
https://www.benchchem.com/product/b1461597?utm_src=pdf-body
https://www.benchchem.com/product/b1461597?utm_src=pdf-body
https://www.benchchem.com/product/b1461597?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC7571202/
https://www.researchgate.net/publication/311643488_Boronic_Acids_Preparation_Applications_in_Organic_Synthesis_and_Medicine
https://www.benchchem.com/product/b1461597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Chemical Structure
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[4-bromo-N-(2,5-dimethylphenyl)benzamidea

:

Formation of Organometallic Intermediate
(e.g., Grignard Reagent with Mg/THF)

'

[Arylmagnesium Bromide Intermediate]

.

Borylation
(Reaction with Trialkyl Borate, e.g., B(OMe)s at -78°C)

'

[Boronate Ester Intermediate]

:

Acidic Hydrolysis
(e.g., ag. HCl or H2S0a4)

4-(2,5-Dimethylphenylcarbamoyl)phenylboronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylboronic-acid-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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